Cas no 1808841-89-5 (tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate)

• Product Name: tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate
• CAS No: 1808841-89-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD28714514
• CID: 5162383
• PubChem ID: 58944982
• Update Time: 2023-11-20

tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methyl)carbamate
• tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate

• MDL： MFCD28714514
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-13-6-4-5-10(13)7-14-8-13/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key： HQFTTWPKAOKSRO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC12CCCC1CNC2

Additional information on tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate

Research Brief on tert-Butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate (CAS: 1808841-89-5)

The compound tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate (CAS: 1808841-89-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate as a key intermediate in the synthesis of novel pharmacophores. Its unique bicyclic structure, featuring an octahydrocyclopenta[c]pyrrole core, provides a versatile scaffold for the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) and enzymatic pathways. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and ring-closing metathesis, to optimize the yield and purity of this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate was identified as a precursor for the development of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancers. Molecular docking simulations revealed that the bicyclic scaffold facilitates optimal binding to the ATP-binding pocket of CDK2, suggesting its utility in oncology drug design.

Further investigations have explored the compound's potential in central nervous system (CNS) disorders. A preclinical study conducted by a team at the University of Cambridge reported that tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate derivatives showed promising blood-brain barrier (BBB) permeability and affinity for serotonin receptors. These findings open new avenues for the development of neurotherapeutic agents targeting depression and anxiety disorders.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate-based drugs. Current research efforts are focused on improving synthetic routes to enhance scalability and reduce production costs. Additionally, pharmacokinetic studies are underway to evaluate the bioavailability and metabolic stability of its derivatives in vivo.

In conclusion, tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate represents a promising scaffold for drug discovery, with applications spanning oncology and CNS disorders. Continued research into its structural optimization and biological evaluation will be critical to unlocking its full therapeutic potential.